Cas no 867006-28-8 (Pyridine,3-ethyl-2-methoxy-6-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

Pyridine,3-ethyl-2-methoxy-6-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure
867006-28-8 structure
Product Name:Pyridine,3-ethyl-2-methoxy-6-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
CAS No:867006-28-8
MF:C15H24BNO3
MW:277.166964530945
CID:1855295
PubChem ID:57416410
Update Time:2025-04-21

Pyridine,3-ethyl-2-methoxy-6-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 3-ethyl-2-methoxy-6-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • Pyridine,3-ethyl-2-methoxy-6-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • KXSJOBWNLLDNBH-UHFFFAOYSA-N
    • 867006-28-8
    • SCHEMBL2084045
    • 3-Ethyl-2-methoxy-6-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
    • DTXSID50726086
    • Inchi: 1S/C15H24BNO3/c1-8-11-9-12(10(2)17-13(11)18-7)16-19-14(3,4)15(5,6)20-16/h9H,8H2,1-7H3
    • InChI Key: KXSJOBWNLLDNBH-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC(CC)=C(N=C2C)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 277.1849238Da
  • Monoisotopic Mass: 277.1849238Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6Ų

Pyridine,3-ethyl-2-methoxy-6-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Related Literature

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